Cas no 2548991-71-3 (tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate)

Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate is a specialized heterocyclic compound featuring a pyrimidine core substituted with tert-butyl and cyclopropyl groups, coupled with a piperazine moiety protected by a tert-butoxycarbonyl (Boc) group. This structure imparts stability and versatility, making it valuable in pharmaceutical and agrochemical research as a key intermediate. The tert-butyl and cyclopropyl substituents enhance steric and electronic properties, while the Boc-protected piperazine allows for selective deprotection and further functionalization. Its well-defined reactivity profile and synthetic accessibility make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules and drug candidates.
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate structure
2548991-71-3 structure
Product Name:tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
CAS No:2548991-71-3
MF:C20H32N4O2
MW:360.493684768677
CID:5361249
Update Time:2025-05-20

tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,1-Dimethylethyl 4-[2-cyclopropyl-6-(1,1-dimethylethyl)-4-pyrimidinyl]-1-piperazinecarboxylate
    • tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
    • Inchi: 1S/C20H32N4O2/c1-19(2,3)15-13-16(22-17(21-15)14-7-8-14)23-9-11-24(12-10-23)18(25)26-20(4,5)6/h13-14H,7-12H2,1-6H3
    • InChI Key: FGBLCCSWEMIEHJ-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2C=C(C(C)(C)C)N=C(C3CC3)N=2)CC1

Experimental Properties

  • Density: 1.122±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 482.8±45.0 °C(Predicted)
  • pka: 8.52±0.41(Predicted)

tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1911-9767-2μmol
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1911-9767-5μmol
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1911-9767-10μmol
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1911-9767-20μmol
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1911-9767-1mg
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1911-9767-2mg
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1911-9767-3mg
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1911-9767-4mg
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1911-9767-5mg
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1911-9767-10mg
tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate
2548991-71-3 90%+
10mg
$79.0 2023-05-17

Additional information on tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2548991-71-3)

Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2548991-71-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a convergence of advanced organic chemistry and medicinal science. Its unique composition, featuring a tert-butyl substituent and a complex pyrimidine-piperazine core, positions it as a promising candidate for various therapeutic applications.

The molecular framework of this compound is meticulously designed to interact with biological targets in a precise manner. The presence of the 6-tert-butyl group enhances the lipophilicity and stability of the molecule, making it an attractive candidate for drug delivery systems. Furthermore, the cyclopropylpyrimidine moiety contributes to its binding affinity with specific enzymes and receptors, which is crucial for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new pharmacophores that can modulate neurological and cardiovascular functions. Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate has emerged as a key compound in this domain due to its ability to interact with multiple targets simultaneously. This multitarget interaction capability is particularly valuable in the development of drugs that require a synergistic effect to achieve optimal therapeutic outcomes.

The compound's structure also lends itself to modifications that can enhance its pharmacokinetic properties. For instance, the carboxylate group at the piperazine ring can be further functionalized to improve solubility and bioavailability. Such modifications are essential for translating preclinical findings into clinical efficacy, ensuring that the drug reaches its target site in sufficient concentrations to exert its desired effects.

Recent studies have highlighted the potential of this compound in addressing neurological disorders characterized by aberrant neurotransmitter signaling. The pyrimidine-piperazine scaffold is known to exhibit high affinity for certain neurotransmitter receptors, making it a viable candidate for drugs targeting conditions such as depression, anxiety, and cognitive impairments. Additionally, the tert-butyl group's steric hindrance can be leveraged to optimize binding interactions, enhancing the compound's selectivity against off-target effects.

The synthesis of Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate involves a series of multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, contributing to the overall purity and efficacy of the final product.

The compound's potential extends beyond neurological applications; it has shown promise in preclinical models related to cardiovascular diseases. The ability of Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate to modulate key enzymes involved in lipid metabolism and blood pressure regulation underscores its versatility as a therapeutic agent. This dual functionality makes it an attractive candidate for developing combination therapies that address multiple aspects of cardiovascular health simultaneously.

In conclusion, Tert-butyl 4-(6-tert-butyl-2-cyclopropylpyrimidin-4-yl)piperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted therapeutic potential. Its ability to interact with multiple biological targets makes it a valuable asset in the quest for novel treatments for neurological and cardiovascular disorders. As research continues to uncover new applications for this compound, its role in addressing complex medical challenges is likely to expand further.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd